2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one

• Molecular Formula: C30H32N2O3S
• Molecular Weight: 500.7 g/mol
• IUPAC Name: (5E)-2-(3,4-dimethylphenyl)imino-5-[[3-ethoxy-4-[(3-methylphenyl)methoxy]phenyl]methylidene]-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C30H32N2O3S/c1-6-32-29(33)28(36-30(32)31-25-13-11-21(4)22(5)16-25)18-23-12-14-26(27(17-23)34-7-2)35-19-24-10-8-9-20(3)15-24/h8-18H,6-7,19H2,1-5H3/b28-18+,31-30?
• InChI Key: XGTUYKQLYYJGNO-SOCIUCRNSA-N
• Isomeric SMILES: CCN1C(=O)/C(=C\C2=CC(=C(C=C2)OCC3=CC=CC(=C3)C)OCC)/SC1=NC4=CC(=C(C=C4)C)C
• SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)OCC3=CC=CC(=C3)C)OCC)SC1=NC4=CC(=C(C=C4)C)C

Description

2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one is a chemical compound with potential applications in scientific research. It is a thiazolidinone derivative that has been synthesized and studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes and receptors, such as cyclooxygenase-2 (COX-2) and peroxisome proliferator-activated receptor gamma (PPARγ). These inhibitory effects could lead to a reduction in inflammation, cancer cell proliferation, and glucose uptake.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one has various biochemical and physiological effects. The compound has been found to exhibit anti-inflammatory activity by reducing the production of pro-inflammatory cytokines and inhibiting COX-2 activity. It has also been shown to inhibit cancer cell proliferation by inducing apoptosis and inhibiting angiogenesis. In addition, the compound has potential as an anti-diabetic agent by improving insulin sensitivity and reducing glucose uptake.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its potential as a novel therapeutic agent for various diseases. The compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties, which could lead to the development of new drugs. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one. One direction is to further investigate its mechanism of action and identify its molecular targets. This could lead to the development of more potent and selective therapeutic agents. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in vivo, which could provide valuable information for its clinical development. Additionally, the compound could be tested in combination with other drugs to determine its potential synergistic effects. Overall, the study of 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one has the potential to lead to the development of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one involves the reaction of 3-ethoxy-4-[(3-methylbenzyl)oxy]benzaldehyde with 2-amino-3,4-dimethylphenol in the presence of acetic acid. The resulting product is then reacted with 2-bromoacetic acid ethyl ester to yield the final compound. The synthesis process has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

2-[(3,4-Dimethylphenyl)imino]-5-{3-ethoxy-4-[(3-methylbenzyl)oxy]benzylidene}-3-ethyl-1,3-thiazolidin-4-one has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-diabetic agent. The compound has also been investigated for its ability to inhibit certain enzymes and receptors, which could lead to the development of novel therapeutic agents.